
In-depth Technical Guide: 3-(4-
Methoxyphenyl)-2-phenylpropanoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-(4-Methoxyphenyl)-2-

phenylpropanoic acid

Cat. No.: B1361069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structural information,

physicochemical properties, and available biological context for 3-(4-Methoxyphenyl)-2-
phenylpropanoic acid. Due to the limited availability of published experimental data for this

specific compound, this guide also draws careful comparisons with structurally related

molecules to provide a broader context for its potential characteristics and applications. All

quantitative data is presented in structured tables, and where applicable, logical workflows are

visualized.

Chemical Structure and Identification
3-(4-Methoxyphenyl)-2-phenylpropanoic acid is a carboxylic acid derivative characterized by

a phenylpropanoic acid backbone with a 4-methoxyphenyl group attached to the C3 position

and a phenyl group at the C2 position.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 3-(4-methoxyphenyl)-2-phenylpropanoic acid

CAS Number 4314-68-5

Molecular Formula C₁₆H₁₆O₃

Molecular Weight 256.30 g/mol

Canonical SMILES
COC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)

O

InChI

InChI=1S/C16H16O3/c1-19-14-9-7-12(8-10-

14)11-15(16(17)18)13-5-3-2-4-6-13/h2-

10,15H,11H2,1H3,(H,17,18)

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 3-(4-Methoxyphenyl)-2-
phenylpropanoic acid are not widely available in the public domain. The available information

is summarized below.

Table 2: Physicochemical Data

Property Value Source

Melting Point 119-120 °C ECHEMI

Solubility Data not available -

Boiling Point Data not available -

Spectroscopic Data
As of the latest literature review, detailed experimental spectroscopic data (¹H NMR, ¹³C NMR,

IR, Mass Spectrometry) for 3-(4-Methoxyphenyl)-2-phenylpropanoic acid (CAS: 4314-68-5)

has not been identified in publicly accessible databases or publications. Researchers

investigating this compound would need to perform these analyses as part of their

characterization.
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 3-(4-Methoxyphenyl)-2-
phenylpropanoic acid are not readily available. General synthetic strategies for related

phenylpropanoic acid derivatives often involve reactions such as the Perkin, Knoevenagel, or

Reformatsky reactions, followed by reduction and functional group manipulations. A potential

synthetic approach is visualized in the workflow below.
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Conceptual Synthetic Workflow

Starting Materials

Key Reaction

Intermediate

Final Product

4-Methoxyphenylacetic acid

Condensation Reaction
(e.g., Perkin or similar)

Benzaldehyde

α-Phenyl-4-methoxycinnamic acid

Forms unsaturated intermediate

Reduction of double bond
(e.g., Catalytic Hydrogenation)

3-(4-Methoxyphenyl)-2-
phenylpropanoic acid

Structural Relationship to Related Compounds

3-(4-Methoxyphenyl)-2-phenylpropanoic acid
(CAS: 4314-68-5)

Phenylpropanoic Acids

is a

3-(4-Methoxyphenyl)propionic acid
(CAS: 1929-29-9)

Lacks C2-phenyl group

is a

3-(4-Methoxyphenyl)-2-methylpropanoic acid
(CAS: 52427-11-9)

C2-methyl instead of phenyl

is a

Phenylpropanoic acid (Hydrocinnamic acid)
(CAS: 501-52-0)

Lacks C4-methoxy and C2-phenyl groups

is a
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Click to download full resolution via product page

To cite this document: BenchChem. [In-depth Technical Guide: 3-(4-Methoxyphenyl)-2-
phenylpropanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361069#3-4-methoxyphenyl-2-phenylpropanoic-
acid-structural-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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